5-(Bromomethyl)dihydrofuran-2(3H)-one
Overview
Description
5-(Bromomethyl)dihydrofuran-2(3H)-one is a useful research compound. Its molecular formula is C5H7BrO2 and its molecular weight is 179.01 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Cyclopropane Lactones and Heterocyclic Compounds
5-(Bromomethyl)dihydrofuran-2(3H)-one is involved in the synthesis of cyclopropane lactones and other fused heterocyclic compounds. This process utilizes stabilized carbanions and results in various functionalized cyclopropanes and dihydrofurans as minor components (Farin˜a et al., 1987).
Antimicrobial Applications
The compound has been studied for its potential in inhibiting microbial communication and biofilm formation by Staphylococcus epidermidis. This research suggests its potential use in controlling microbial growth (Benneche et al., 2008).
Catalyst in Biomass Conversion
It plays a role in the catalytic conversion of biomass-derived hexoses to 2,5-Diformylfuran (DFF), a valuable chemical intermediate. This process involves the formation of 5-(bromomethyl)furan-2-carbaldehyde followed by a Kornblum-type reaction (Laugel et al., 2014).
Synthesis of Hyperbranched Polyethers
The compound is used in the synthesis of hyperbranched polyethers, where it undergoes self-condensation to yield polymers with significant molecular weight. These polymers have a variety of applications, including in materials science (Uhrich et al., 1992).
Production of Hydrophobic Analogs of Biomass-Derived Compounds
It is significant in the production of hydrophobic analogs of 5-(Hydroxymethyl)furfural (HMF), a key renewable chemical intermediate. Its superior thermal and hydrolytic stability enhance its usability in various chemical processes (Anchan & Dutta, 2021).
Rearrangement into Functionalized Piperid
inesthis compound is involved in the rearrangement of 5-(bromomethyl)-1-pyrrolinium bromides into functionalized piperidines. This process is important in the synthesis of complex molecules used in pharmaceuticals and other applications (Kimpe et al., 1996).
Electrocatalytic Hydrogenation in Biomass Conversion
This compound is involved in the electrocatalytic hydrogenation of biomass-derived furanic compounds. It plays a crucial role in the conversion of these compounds into valuable chemicals and materials (Kwon et al., 2015).
Properties
IUPAC Name |
5-(bromomethyl)oxolan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BrO2/c6-3-4-1-2-5(7)8-4/h4H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKGVIERLNJRBCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)OC1CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80456541 | |
Record name | 2(3H)-Furanone, 5-(bromomethyl)dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80456541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
32730-32-8 | |
Record name | 2(3H)-Furanone, 5-(bromomethyl)dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80456541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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